Preparation and characterisation of polyaniline colloids using a monodisperse poly(ethylene oxide)-based steric stabiliser
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9920200125
Abstract
The synthesis of polyaniline colloids using a new polymeric steric stabiliser of narrow molecular weight distribution based on poly(ethylene oxide) is reported. This model stabiliser contains one tertiary amine group per polymer chain which is believed to participate in the in situ aniline polymerisation, leading to the chemical grafting of the stabiliser onto the surface of the polyaniline particles.
These polyaniline colloids were characterised by a wide range of techniques including electron microscopy, FTIR and visible absorption spectroscopy, microanalysis, d. c. conductivity and thermogravimetric analysis. The colloids possess a polydisperse non-spherical morphology and remarkably high solid-state electrical conductivity (0.1–1.0 S cm–1), despite the presence of the electrically insulating grafted stabiliser. The mass ratio of grafted stabiliser : polyaniline was determined indirectly by 1H NMR spectroscopy analysis of the post-reaction supernatant solutions. In addition, flocculation experiments were carried out to assess the aggregation stability of these dispersions in the presence of added electrolyte.
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